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Compound of Interest

1-(5-Chloro-2-
Compound Name:
phenoxyphenyl)ethanone

cat. No.: B1589912

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(5-Chloro-2-phenoxyphenyl)ethanone is a chemical compound of interest in various
research and development sectors. An understanding of its physical characteristics is
fundamental for its application in synthesis, formulation, and quality control. This technical
guide provides a summary of the available physical data for 1-(5-Chloro-2-
phenoxyphenyl)ethanone, alongside detailed experimental protocols for the determination of
key physical properties.

Core Physical Characteristics

The physical properties of 1-(5-Chloro-2-phenoxyphenyl)ethanone are summarized in the
table below. It is important to note that while some data is available from commercial suppliers,
comprehensive experimental values for properties such as boiling point and aqueous solubility
are not widely published.
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Property Value Source

IUPAC Name 1-(>-Chloro-2- N/A
phenoxyphenyl)ethanone

CAS Number 70958-18-8

Molecular Formula C14H11ClO2

Molecular Weight 246.69 g/mol

Physical Form Solid [1]

Melting Point 58-59 °C [1]

Boiling Point No data available [1]

Soluble in Methanol/DMSO.
Solubility Water solubility data not [1]
available.

Experimental Protocols

The following sections detail standardized methodologies for determining the primary physical
characteristics of a solid compound like 1-(5-Chloro-2-phenoxyphenyl)ethanone.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.

Methodology: Capillary Melting Point Determination

o Sample Preparation: A small amount of the dry, powdered sample is packed into a capillary
tube, which is sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube filled with a high-boiling point oil. The apparatus is equipped with a
calibrated thermometer or a digital temperature probe.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the entire sample becomes a clear liquid (completion of
melting) are recorded. This range is the melting point of the substance. For pure compounds,
this range is typically narrow (0.5-2 °C).

Determination of Boiling Point

While 1-(5-Chloro-2-phenoxyphenyl)ethanone is a solid at room temperature, its boiling point
at a given pressure is a characteristic physical property. Due to the lack of available data, a
standard micro-boiling point determination method is described.

Methodology: Micro-Boiling Point Determination (Thiele Tube Method)

o Sample Preparation: A small amount of the substance (a few milligrams) is placed in a small-
diameter test tube. A capillary tube, sealed at one end, is inverted and placed inside the test
tube containing the sample.

e Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a suitable heating oil (e.g., mineral oil or silicone oil).

e Heating: The Thiele tube is gently heated, and the temperature is monitored. As the liquid's
boiling point is approached, a stream of bubbles will emerge from the open end of the
inverted capillary tube.

o Observation: Heating is discontinued when a steady stream of bubbles is observed. The
liquid will begin to cool, and the stream of bubbles will slow down and eventually stop. The
temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method for Equilibrium Solubility

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1589912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: An excess amount of the solid compound is added to a known volume
of the solvent (e.g., water, ethanol, DMSO) in a sealed flask.

o Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for a
prolonged period (typically 24-48 hours) to ensure that equilibrium is reached.

» Phase Separation: The resulting suspension is allowed to stand, and the undissolved solid is
separated from the saturated solution by centrifugation and/or filtration through a fine-pored
filter.

e Quantification: The concentration of the dissolved compound in the clear supernatant or
filtrate is determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis Spectroscopy. A calibration curve prepared with standard
solutions of known concentrations is used for accurate quantification.

e Reporting: The solubility is expressed in terms of mass per unit volume (e.g., mg/mL) or
molarity (mol/L) at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the melting
point of a solid compound.
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Workflow for Melting Point Determination

Prepare Sample:
- Dry and powder the compound
- Pack into capillary tube

'

Set Up Apparatus:
- Place capillary in melting point device
- Calibrate thermometer

'

Heating:
- Heat at a slow, controlled rate
(1-2 °C/min)

'

Observation:
- Record temperature at first liquid drop
- Record temperature at complete liquefaction

'

Data Analysis:
- Determine melting point range

Click to download full resolution via product page

Caption: A generalized workflow for determining the melting point of a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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